7-Bromo-12,12-dimethyl-10-phenyl-10,12-dihydroindeno[2,1-b]carbazole

• Molecular Formula: C27H20BrN
• Molecular Weight: 438.4 g/mol
• IUPAC Name: 7-bromo-12,12-dimethyl-10-phenyl-10H-indeno[2,1-b]carbazole
• InChI: InChI=1S/C27H20BrN/c1-27(2)24-20-14-17(16-8-4-3-5-9-16)12-13-18(20)26(28)21(24)15-23-25(27)19-10-6-7-11-22(19)29-23/h3-15,17H,1-2H3
• InChI Key: VSIHMCNNUMIHKD-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C3C=CC=CC3=NC2=CC4=C1C5=CC(C=CC5=C4Br)C6=CC=CC=C6)C

Description

7-Bromo-12,12-dimethyl-10-phenyl-10,12-dihydroindeno[2,1-b]carbazole is a useful research compound. Its molecular formula is C27H20BrN and its molecular weight is 438.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The resulting 12,12-dimethyl-10-phenyl-10,12-dihydroindeno[2,1-b]carbazole (7.5 g) and DMF (53 ml) were added to a reaction vessel. N-bromosuccinimide (3.72 g) was added under ice-cooled conditions, and the mixture was stirred for 9 hours and then left for one night. Water (260 ml) was added, and the mixture was subjected to filtration to obtain a brownish white powder of 7-bromo-12,12-dimethyl-10-phenyl-10,12-dihydroindeno[2,1-b]carbazole (8.67 g; yield 94.6%).